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Compound of Interest

Compound Name: YQA14

Cat. No.: B12381258

Disclaimer: A specific Safety Data Sheet (SDS) for YQA14 is not publicly available. This
document provides disposal procedures based on general best practices for research
chemicals and data from a structurally related compound, 2(3H)-Benzoxazolone. This
information is intended to supplement, not replace, a formal risk assessment conducted by
qualified environmental health and safety (EHS) professionals. Always consult with your
institution's EHS department before handling or disposing of any chemical waste.

Immediate Safety and Handling Precautions

Given that YQA14 is a novel antagonist of the dopamine D3 receptor and its toxicological
properties are not fully documented, it should be handled as a potentially hazardous
substance. Researchers, scientists, and drug development professionals must adhere to
stringent safety protocols to minimize exposure and ensure environmental protection.

Personal Protective Equipment (PPE):

e Gloves: Wear double-layered nitrile gloves.

o Eye Protection: Use chemical safety goggles or a face shield.
o Lab Coat: A fully buttoned lab coat is mandatory.

» Respiratory Protection: If there is a risk of aerosolization or if handling a powder, use a
NIOSH-approved respirator.
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Engineering Controls:

 All handling of YQA14 should be conducted in a certified chemical fume hood to prevent
inhalation of dust or vapors.

e Ensure that an eyewash station and safety shower are readily accessible.

Quantitative Data for a Structurally Related
Compound

Since no specific quantitative data for YQA14 is available, the following table summarizes
information for 2(3H)-Benzoxazolone, a compound with a similar core structure. This data
should be used as a preliminary guide for assessing potential hazards.

Property Value Source

Safety Data Sheet for 2(3H)-

Chemical Formula C7HsNO2
Benzoxazolone
] ) Safety Data Sheet for 2(3H)-
Appearance Light brown solid
Benzoxazolone
] ] Safety Data Sheet for 2(3H)-
Melting Point 137 -141°C
Benzoxazolone
) Safety Data Sheet for 2(3H)-
Flash Point 160 °C
Benzoxazolone
Harmful if swallowed, in Safety Data Sheet for 2(3H)-
Hazards
contact with skin, or if inhaled. Benzoxazolone

Experimental Protocol for Disposal of YQA14 Waste

The following is a general, step-by-step protocol for the disposal of YQA14 and contaminated
materials. This procedure should be adapted to comply with your institution's specific EHS
guidelines.

o Waste Segregation:
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o Solid Waste: All solid materials contaminated with YQA14, including gloves, pipette tips,
and empty vials, should be collected in a designated, puncture-resistant container lined
with a clear plastic bag.[1] This container must be clearly labeled as "Hazardous Waste"
and include the full chemical name "YQA14".

o Liquid Waste: Unused solutions of YQA14 should be collected in a separate, sealed, and
clearly labeled hazardous waste container.[1] Do not mix with other solvent waste unless
explicitly permitted by your EHS department.

o Sharps: Needles, syringes, or other sharps contaminated with YQA14 must be disposed
of in a designated sharps container for hazardous chemical waste.

o Container Management:

o Use containers that are compatible with the chemical waste. The original manufacturer's
container is often a good choice if it is in good condition.[2]

o Keep all waste containers securely closed except when adding waste.[1]

o Store waste containers in a designated and secure area, away from incompatible
materials.[3]

e Disposal Request:

o Once the waste container is full (typically no more than 75% capacity), or if the research
project is complete, contact your institution's EHS department to arrange for a hazardous
waste pickup.[2][3]

o Provide a complete and accurate description of the waste contents on the hazardous
waste tag.

Logical Workflow for YQA14 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of YQA14.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12381258?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b12381258?utm_src=pdf-body
https://www.benchchem.com/product/b12381258?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b12381258?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.benchchem.com/product/b12381258?utm_src=pdf-body
https://www.benchchem.com/product/b12381258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: YQA14 Waste Generated

:

Assess Hazards
(Consult SDS of related compounds & EHS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, etc.)

Segregate Waste by Type
(Solid, Liquid, Sharps)

Label Hazardous Waste Container
('Hazardous Waste', 'YQA14")

Store Waste in Designated Area

Request EHS Waste Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of YQA14.
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By adhering to these general guidelines and consulting with environmental health and safety
professionals, researchers can ensure the safe and compliant disposal of YQA14 waste,
thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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